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Compound of Interest

Compound Name: Ethylamine hydrobromide

CAS No.: 593-55-5

Cat. No.: B1208425

Get Quote

In the realm of materials science and drug development, the precise control over the synthesis

and formulation of novel compounds is paramount. Ethylamine hydrobromide (EtNH₃Br), a

seemingly simple organic salt, has emerged as a critical precursor and additive in the

fabrication of next-generation optoelectronic materials, particularly organohalide perovskites for

solar cells and light-emitting devices.[1] Its role in modulating crystal growth, morphology, and

the optical properties of perovskite films underscores the necessity of a deep and quantitative

understanding of its fundamental physicochemical characteristics.[1]

This technical guide is designed for researchers, scientists, and professionals in materials

science and drug development who require a robust understanding of the thermodynamic

landscape and stability profile of ethylamine hydrobromide. A thorough grasp of these

properties is not merely academic; it is a prerequisite for ensuring reproducibility, optimizing

reaction conditions, predicting long-term stability of resulting devices or formulations, and

ensuring safe handling and storage. This document moves beyond a simple recitation of data,

offering insights into the causality behind material behavior and providing a framework for its

experimental investigation.
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Physicochemical and Thermodynamic Profile of
Ethylamine Hydrobromide
A compound's thermodynamic properties govern its energy state and its propensity to undergo

chemical or physical transformations. For ethylamine hydrobromide, these parameters are

foundational for modeling its behavior in solution, in the solid state, and at interfaces during

material fabrication.

Core Properties
Ethylamine hydrobromide is the salt formed from the neutralization of ethylamine, a weak

base, with hydrobromic acid, a strong acid. It exists as a white, crystalline solid under ambient

conditions.[1][2]

Property Value Source(s)

Chemical Formula C₂H₈BrN [3][4][5]

Molecular Weight 126.00 g/mol [2][3]

CAS Number 593-55-5 [1][3][6]

Melting Point ~160 °C (320 °F; 433 K) [6][7]

Appearance
White to almost white, odorless

granules or powder
[1][2]

Thermodynamic Data
The available experimental thermodynamic data for ethylamine hydrobromide is sparse,

pointing to a significant knowledge gap in the scientific literature. The most reliable data found

pertains to its heat capacity in the solid state.

Heat Capacity (Cp,solid): The heat capacity is a measure of the amount of heat energy

required to raise the temperature of a substance by a given amount. The National Institute of

Standards and Technology (NIST) provides a value and a temperature-dependent equation for

the constant pressure heat capacity of solid ethylamine hydrobromide.[5]
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At 300 K: 106.6 J/mol·K

Temperature Dependence (300 K to 360 K): Cp,solid(T) = 343.6 - 1.69T + 0.003T² (where T

is in Kelvin)[5]

This data is crucial for calculating changes in enthalpy and entropy with temperature.

Enthalpy of Formation (ΔfH°) and Standard Molar Entropy (S°): As of the latest literature

survey, standard experimental values for the enthalpy of formation and standard molar entropy

of solid ethylamine hydrobromide have not been published in readily accessible databases.

While data exists for the precursor ethylamine in the gaseous state, these values cannot be

directly extrapolated to the solid salt.[8] The absence of this data prevents the calculation of

Gibbs free energy of formation and limits the ability to predict the spontaneity of reactions

involving this compound from first principles. This highlights a critical area for future

experimental investigation.

Stability and Reactivity Profile
The stability of a precursor is a critical factor in any manufacturing or development process,

impacting storage, handling, and the long-term integrity of the final product.

Thermal Stability
The melting point of ethylamine hydrobromide is approximately 160 °C.[6][7] In the absence

of a distinct decomposition temperature reported in safety data sheets, the melting point should

be considered the threshold for potential thermal degradation. Upon heating to decomposition,

the compound is expected to emit toxic fumes.[9]

Hazardous Decomposition Products: When subjected to high temperatures, particularly in the

presence of fire, ethylamine hydrobromide will decompose to produce carbon oxides (CO,

CO₂), nitrogen oxides (NOx), and hydrogen bromide gas.[4][6]

Chemical Stability and Incompatibilities
Ethylamine hydrobromide exhibits several key chemical sensitivities that must be managed

during its use and storage.
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Hygroscopicity: The compound is hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[4][10] This is a critical consideration, as the presence of water can alter its

physical properties and reactivity, particularly in moisture-sensitive applications like

perovskite synthesis.

Sensitivity to Air, Light, and Moisture: Safety data sheets recommend handling and storing

the material under an inert gas, protected from air, light, and moisture.[4] This suggests that

oxidative or light-induced degradation pathways may exist, although the specific

mechanisms are not detailed.

Incompatible Materials: Ethylamine hydrobromide is incompatible with strong oxidizing

agents.[4][6][11] Contact with these substances could lead to vigorous, exothermic reactions.

Storage Recommendations
Based on its stability profile, the following storage conditions are mandated:

Container: Keep container tightly closed.

Atmosphere: Store in a dry, well-ventilated place, preferably under an inert atmosphere (e.g.,

argon or nitrogen).[4]

Temperature: Store in a cool place.[4]

Experimental Protocols for Thermodynamic and
Stability Analysis
To address the existing gaps in thermodynamic data and to rigorously characterize new

batches of ethylamine hydrobromide, standardized experimental protocols are essential. The

following sections describe self-validating methodologies grounded in established principles of

thermal analysis.

Protocol: Determination of Heat Capacity and Phase
Transitions by Differential Scanning Calorimetry (DSC)
Objective: To measure the heat capacity (Cp) of solid ethylamine hydrobromide as a function

of temperature and to identify and quantify the thermodynamics of any phase transitions (e.g.,
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melting).

Causality: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. This differential heat flow is directly proportional to the sample's heat

capacity. Phase transitions appear as endothermic (melting) or exothermic (crystallization)

peaks, the area of which is proportional to the enthalpy of the transition.

Methodology:

Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified

standards (e.g., indium, zinc) across the temperature range of interest (e.g., 25 °C to 200

°C).

Sample Preparation: Accurately weigh 3-5 mg of ethylamine hydrobromide into a

hermetically sealed aluminum DSC pan. The use of a hermetic pan is critical to prevent

mass loss due to sublimation or moisture evolution. Prepare an identical, empty pan to serve

as the reference.

Heat Capacity Measurement (Modulated DSC):

Equilibrate the sample at the starting temperature (e.g., 25 °C).

Ramp the temperature at a controlled rate (e.g., 2-5 °C/min) with a superimposed

temperature modulation (e.g., ±0.5 °C every 60 seconds).

The modulated temperature program allows for the deconvolution of the total heat flow

into reversing (heat capacity) and non-reversing (kinetic events) components, providing a

more accurate Cp measurement.

Melting Point and Enthalpy of Fusion Measurement:

Equilibrate a fresh sample at a temperature well below the expected melting point (e.g.,

100 °C).

Ramp the temperature at a controlled rate (e.g., 10 °C/min) through the melt transition to

approximately 180 °C.
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Record the endotherm corresponding to the melting event.

Data Analysis:

Calculate the heat capacity from the reversing heat flow signal of the modulated DSC run.

Integrate the area of the melting peak from the standard DSC run to determine the

enthalpy of fusion (ΔHfus). The onset temperature of the peak is typically reported as the

melting point.

Protocol: Assessment of Thermal Stability by
Thermogravimetric Analysis (TGA)
Objective: To determine the thermal decomposition profile of ethylamine hydrobromide.

Causality: TGA measures the change in mass of a sample as a function of temperature in a

controlled atmosphere. Mass loss events correspond to decomposition or volatilization.

Methodology:

Calibration: Calibrate the TGA instrument for mass and temperature using appropriate

standards.

Sample Preparation: Place 5-10 mg of ethylamine hydrobromide into a ceramic or

platinum TGA pan.

TGA Run:

Equilibrate the sample at ambient temperature.

Ramp the temperature from ambient to an upper limit (e.g., 600 °C) at a controlled heating

rate (e.g., 10-20 °C/min).

Maintain a constant flow of an inert gas (e.g., nitrogen at 50 mL/min) over the sample to

prevent oxidative degradation and to carry away decomposition products.

Data Analysis:
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Plot the sample mass percentage as a function of temperature.

The onset temperature of a mass loss step is taken as the decomposition temperature

(Td). The derivative of the TGA curve (DTG) can be used to more precisely identify the

temperature of the maximum rate of mass loss.

Visualization of Experimental Workflow
The logical flow for a comprehensive thermal analysis of ethylamine hydrobromide can be

visualized as follows:
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Caption: Workflow for the comprehensive thermal analysis of Ethylamine Hydrobromide.

Conclusion and Future Outlook
Ethylamine hydrobromide is a compound of increasing importance, yet a comprehensive

public dataset of its fundamental thermodynamic properties remains incomplete. While its heat

capacity is known, critical values such as the enthalpy of formation and standard entropy are
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conspicuously absent. Its stability profile indicates a sensitivity to moisture, air, and light,

necessitating careful handling and storage protocols.

For organizations leveraging this material, in-house characterization using standardized

techniques like DSC and TGA is not just recommended—it is essential for process control and

quality assurance. The protocols outlined in this guide provide a validated starting point for

such investigations. Future research should focus on filling the existing thermodynamic data

gaps through precise calorimetric measurements, which will ultimately enable more accurate

process modeling and material design for the next generation of advanced materials.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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